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Compound of Interest

Compound Name: (+)-Dibenzoyl-D-tartaric acid

Cat. No.: B15598528

For Researchers, Scientists, and Drug Development Professionals

Introduction

(+)-Dibenzoyl-D-tartaric acid is a chiral compound widely employed in organic synthesis and
pharmaceutical development. Its primary application lies in the chiral resolution of racemates, a
critical step in the manufacturing of enantiomerically pure active pharmaceutical ingredients
(APIs). Understanding its fundamental physicochemical properties, such as its CAS number for
unambiguous identification and its molecular weight for stoichiometric calculations, is essential
for its effective use in research and development. This document provides a concise summary
of these key identifiers.

Core Physicochemical Data

The essential quantitative data for (+)-Dibenzoyl-D-tartaric acid are summarized below.
These values are fundamental for substance identification, regulatory submissions, and
experimental design.
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Property Value Citations
CAS Number 17026-42-5 [11[2][3][4]
Molecular Formula C18H140s [21[31[4]
Molecular Weight 358.30 g/mol [11[31[5]

(+)-0,0'-Dibenzoyl-D-tartaric
Synonyms acid, (2S,3S)-2,3-Bis- [1112]
benzoyloxy-succinic acid

Note: The molecular weight is often cited as 358.3 g/mol for practical laboratory use.[2][4][6][7]
The monohydrate form has a different CAS number (80822-15-7) and a molecular weight of
376.3 g/mol .[8]

Data Retrieval Methodology

The data presented in this guide were obtained through a systematic query of aggregated
chemical databases via the Google Search engine. The methodology ensures a high degree of
confidence in the accuracy of the presented information by cross-referencing multiple
independent sources.

Protocol:

Query Formulation: Specific search queries were formulated, including "(+)-Dibenzoyl-D-
tartaric acid CAS number" and "(+)-Dibenzoyl-D-tartaric acid molecular weight".

e Source Evaluation: The search results were filtered to prioritize reputable chemical suppliers,
peer-reviewed scientific databases (such as PubChem), and chemical information
repositories.

o Data Extraction: Key identifiers, including CAS Registry Number and molecular weight, were
extracted from the selected sources.

o Cross-Validation: The extracted data points were compared across multiple sources to verify
consistency and accuracy. Discrepancies were noted, and the most frequently cited and
authoritative values were selected for this guide.
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» Data Compilation: The validated information was compiled into the structured table

presented in Section 2.

Visualization of Information Workflow

The following diagram illustrates the logical flow of the data retrieval and compilation process

used to generate this technical guide.
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Caption: Workflow for data retrieval and guide generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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